Cas no 84639-20-3 (1H-Indole-2-carboxylic acid, 7-(phenylmethoxy)-, phenyl ester)

• Product name: 1H-Indole-2-carboxylic acid, 7-(phenylmethoxy)-, phenyl ester
• CAS No: 84639-20-3
• MF: C₂₂H₁₇NO₃
• MW: 343.375285863876
• CID: 666614
• PubChem ID: 54453124

1H-Indole-2-carboxylic acid, 7-(phenylmethoxy)-, phenyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 7-(phenylmethoxy)-, phenyl ester
• phenyl 7-phenylmethoxy-1H-indole-2-carboxylate
• DTXSID40711446
• SCHEMBL10508127
• Phenyl 7-(benzyloxy)-1H-indole-2-carboxylate
• 7-benzyloxyindole-2-carboxylic acid phenyl ester
• 84639-20-3
• WWIACWWKSXPEKU-UHFFFAOYSA-N

• Inchi： InChI=1S/C22H17NO3/c24-22(26-18-11-5-2-6-12-18)19-14-17-10-7-13-20(21(17)23-19)25-15-16-8-3-1-4-9-16/h1-14,23H,15H2
• InChI Key： WWIACWWKSXPEKU-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)COC2=CC=CC3=C2NC(=C3)C(=O)OC4=CC=CC=C4

Computed Properties

• Exact Mass: 343.12084340g/mol
• Monoisotopic Mass: 343.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 51.3Ų